Cas no 53731-26-3 (Naphthalene, 1-(difluoromethyl)-)

Naphthalene, 1-(difluoromethyl)- structure
53731-26-3 structure
Product Name:Naphthalene, 1-(difluoromethyl)-
CAS No:53731-26-3
MF:C11H8F2
MW:178.178030014038
MDL:MFCD12546939
CID:356502
PubChem ID:11137682
Update Time:2025-09-18

Naphthalene, 1-(difluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Naphthalene, 1-(difluoromethyl)-
    • (2-Ethylphenyl)methylamine
    • 1-(difluoromethyl)naphthalene
    • 1-(DLFLUOROMETHYL)NAPHTHALENE
    • 1-(diluoromethyl)naphthalene
    • 53731-26-3
    • DTXSID10456539
    • SB85472
    • SCHEMBL1538539
    • AKOS005256340
    • BS-52965
    • C11H8F2
    • CHEBI:188691
    • CS-0453392
    • MFCD12546939
    • E84229
    • BVMYLIYGDBEEAX-UHFFFAOYSA-N
    • SY265659
    • DB-328660
    • MDL: MFCD12546939
    • Inchi: 1S/C11H8F2/c12-11(13)10-7-3-5-8-4-1-2-6-9(8)10/h1-7,11H
    • InChI Key: BVMYLIYGDBEEAX-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC=C2C=CC=CC2=1)F

Computed Properties

  • Exact Mass: 178.05944
  • Monoisotopic Mass: 178.05940658g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0

Naphthalene, 1-(difluoromethyl)- Pricemore >>

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